Cas no 476305-24-5 (Simvastatin Dimer)

Simvastatin Dimer Properties

Names and Identifiers

• Simvastatin Dimer
• Simvastatin Dimer Impurity
• Simvastatin Dimer Im
• DTXSID60197228
• 0OC7Z384H2
• AKOS027326650
• Simvastatin impurity, simvastatin dimer- [USP]
• SIMVASTATIN IMPURITY, SIMVASTATIN DIMER- [USP IMPURITY]
• Simvastatindimer
• Simvastatin specified impurity D [EP]
• SIMVASTATIN IMPURITY D [EP IMPURITY]
• [(2R,4R)-2-[2-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]ethyl]-6-oxooxan-4-yl] (3R,5R)-7-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethylbutanoyloxy)-2,6-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
• UNII-0OC7Z384H2
• 1-Naphthaleneheptanoic acid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-?,?-dihydroxy-2,6-dimethyl-, (2R,4R)-2-[2-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl]ethyl]tetrahydro-6-oxo-2H-pyran-4-yl ester, (?R,?R,1S,2S,6R,8S,8aR)-; Simvastatin Impurity D
• Simvastatin EP Impurity D
• Q27237034
• 476305-24-5
• Simvastatin dimer
• Simvastatin specified impurity D
• SIMVASTATIN IMPURITY D (EP IMPURITY)
• Simvastatin impurity, simvastatin dimer-[USP]
• SIMVASTATIN IMPURITY, SIMVASTATIN DIMER-[USP IMPURITY]
• Simvastatin impurity, simvastatin dimer-(USP)
• 1-Naphthaleneheptanoic acid, 8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-ss,d-dihydroxy-2,6-dimethyl-, (2R,4R)-2-[2-[(1S,2S,6R,8S,8aR)-8-(2,2-dimethyl-1-oxobutoxy)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-1-naphthalenyl]ethyl]tetrahydro-6-oxo-2H-pyran-4-yl ester, (ssR,dR,1S,2S,6R,8S,8aR)-; Simvastatin Impurity D
• SIMVASTATIN IMPURITY, SIMVASTATIN DIMER-(USP IMPURITY)
• DTXCID70119719
• +Expand

• InChIKey： GUEULYYYHDURDF-CWZAOXTASA-N
• Inchi： InChI=1S/C50H76O10/c1-11-49(7,8)47(55)59-41-23-29(3)21-33-15-13-31(5)39(45(33)41)19-17-35(51)25-36(52)26-43(53)58-38-27-37(57-44(54)28-38)18-20-40-32(6)14-16-34-22-30(4)24-42(46(34)40)60-48(56)50(9,10)12-2/h13-16,21-22,29-32,35-42,45-46,51-52H,11-12,17-20,23-28H2,1-10H3/t29-,30-,31-,32-,35+,36+,37+,38+,39-,40-,41-,42-,45-,46-/m0/s1
• SMILES： CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)OC(=O)C[C@@H](C[C@@H](CC[C@H]4[C@H](C=CC5=C[C@@H](C[C@@H]([C@H]45)OC(=O)C(C)(C)CC)C)C)O)O)C

Computed Properties

• Exact Mass: 836.543849g/mol
• Surface Charge: 0
• XLogP3: 9.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 20
• Monoisotopic Mass: 836.543849g/mol
• Monoisotopic Mass: 836.543849g/mol
• Topological Polar Surface Area: 146Ų
• Heavy Atom Count: 60
• Complexity: 1650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.58560
• PSA: 72.83000
• Boiling Point: 882.1±65.0 °C at 760 mmHg
• Melting Point: 170-180?C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 245.7±27.8 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Stability/Shelf Life: Hygroscopic
• Density: 1.1±0.1 g/cm3